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Compound of Interest

2-methyl-5-
Compound Name: _ _
(trifluoromethyl)benzoyl Chloride

Cat. No.: B1620967

An In-depth Technical Guide to 2-Methyl-5-(trifluoromethyl)benzoyl Chloride: Commercial
Availability, Applications, and Handling

Introduction

2-Methyl-5-(trifluoromethyl)benzoyl chloride (CAS No. 261952-08-3) is a specialized
chemical intermediate that holds significant importance in the fields of pharmaceutical and
agrochemical research and development.[1] As a member of the acyl chloride family, its
primary function is to act as a potent acylating agent, enabling the introduction of the 2-methyl-
5-(trifluoromethyl)benzoyl moiety into a wide array of molecules. The presence of the
trifluoromethyl (-CF3) group is particularly noteworthy; this functional group is a cornerstone of
modern drug design, known for its ability to enhance critical properties such as metabolic
stability, lipophilicity, and binding affinity of a molecule to its biological target.[2][3] This guide
provides a comprehensive overview of its commercial availability, key properties, applications,
and essential safety protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties

The compound is a solid at room temperature and possesses a molecular formula of
C9H6CIF30.[4] Its structural attributes and physical characteristics are summarized in the table
below. Understanding these properties is crucial for its proper storage, handling, and
application in synthetic chemistry.
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Property Value Source
CAS Number 261952-08-3 [1]
Molecular Formula C9H6CIF30 [4]
Molecular Weight 222.59 g/mol

Appearance Solid

. Typically =95% or 299%
Purity : : [5](6]
depending on supplier

MDL Number MFCD01631599 [1][5]
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0=C(Cl)C1=CC(C(F)

SMILES String (FF)=CC=C1C

4-8°C or ambient, depending
Storage Temperature ) ) [5]
on supplier recommendations

Commercial Availability and Sourcing

2-Methyl-5-(trifluoromethyl)benzoyl chloride is available from a range of specialty chemical
suppliers catering to the research and development sector. Availability spans from small, lab-
scale quantities to larger, semi-bulk amounts, although pricing is often provided upon inquiry
due to the specialized nature of the reagent.
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. Available .
Supplier . Purity Notes
Quantities
Buyer assumes
) ) responsibility to
) ) Varies (listed for early ] ] ]
Sigma-Aldrich ) AldrichCPR confirm purity;
discovery research) ] ]
analytical data is not
always collected.
Pricing is listed for
250mg, 500mg, 14, some quantities, while
AOBChem 95% S
5¢, 10g, 25g, 100g others require inquiry.
[5]
Offers detailed
) Bulk inquiries (e.g., specification sheets
Echemi 299.0%
25kgs/Drum) (COA, MSDS) upon
request.[6]
Custom packaging ] Listed as a catalog
Appchem ) Varies )
available item.[1]
Listed under a related
compound, 2-Methyl-
5-
Apollo Scientific Inquire for availability >95% (trifluoromethyl)benzyl

chloride, indicating a
portfolio of similar
building blocks.[7]

It is imperative for researchers to obtain a Certificate of Analysis (COA) from the supplier to

verify the identity and purity of the specific batch being purchased.[6]

Core Reactivity and Synthetic Utility

The primary utility of 2-methyl-5-(trifluoromethyl)benzoyl chloride stems from the high

reactivity of the acyl chloride functional group. It readily reacts with nucleophiles such as

amines, alcohols, and carbanions to form amides, esters, and ketones, respectively. This

reactivity makes it an invaluable building block for constructing complex molecules.
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The trifluoromethyl group significantly influences the electronic properties of the benzoyl ring,
enhancing the electrophilicity of the carbonyl carbon and making the compound a highly
efficient acylating agent. Furthermore, incorporating this group is a well-established strategy in
medicinal chemistry to improve a drug candidate's pharmacokinetic profile.[2]

Caption: General workflow for amide synthesis using the title compound.

Applications in Drug Discovery and Agrochemicals

Trifluoromethylated aromatic compounds are prevalent in a wide range of FDA-approved drugs
and advanced agrochemicals.[2][8] 2-Methyl-5-(trifluoromethyl)benzoyl chloride serves as a
key intermediate for synthesizing molecules in therapeutic areas such as oncology,
inflammation, and central nervous system disorders.

o Pharmaceutical Development: This compound is used to create novel chemical entities with
enhanced biological activity. The resulting amide or ester derivatives are often evaluated as
potential drug candidates.

e Agrochemical Formulations: It is employed in the production of advanced herbicides and
pesticides, where the trifluoromethyl group contributes to the potency and stability of the final
product.

Safety, Handling, and Storage

As with all acyl chlorides, 2-methyl-5-(trifluoromethyl)benzoyl chloride is a hazardous
substance that requires strict safety protocols. It is corrosive and reacts with water, including
moisture in the air, to release hydrochloric acid (HCI) gas.[9][10]

Hazard ldentification:

e GHS Pictograms: GHSO06 (Toxic)
» Signal Word: Danger

e Hazard Statements:

o H301: Toxic if swallowed.
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o H314: Causes severe skin burns and eye damage.[11]

o Precautionary Statements:

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

[¢]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[¢]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Handling and Storage Protocol:

» Engineering Controls: Always handle in a certified chemical fume hood to avoid inhalation of
vapors and HCI gas.[10]

o Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety
goggles or a face shield.[11]

» Dispensing: Use dry glassware and handle under an inert atmosphere (e.g., nitrogen or
argon) to prevent hydrolysis.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
moisture and incompatible materials like bases and alcohols.[10]

o Spill Management: In case of a spill, use an inert absorbent material. Do not use water.[10]
Caption: Logical workflow from sourcing to application in a research project.

Exemplary Experimental Protocol: Amide Synthesis

The following is a generalized, self-validating protocol for the synthesis of an N-aryl amide
using 2-methyl-5-(trifluoromethyl)benzoyl chloride.

Objective: To synthesize N-(4-methoxyphenyl)-2-methyl-5-(trifluoromethyl)benzamide.

Materials:
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2-methyl-5-(trifluoromethyl)benzoyl chloride (1.0 eq)
p-Anisidine (1.0 eq)

Triethylamine (Et3N) (1.2 eq)

Dichloromethane (DCM), anhydrous

1M Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate (NaHCO3) solution
Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgS0O4)

Procedure:

Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add p-anisidine followed by
anhydrous DCM. Cool the solution to 0°C in an ice bath.

Addition of Base: Add triethylamine to the stirred solution.

Acylation: Dissolve 2-methyl-5-(trifluoromethyl)benzoyl chloride in a minimal amount of
anhydrous DCM and add it dropwise to the reaction mixture at 0°C over 15 minutes.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material
(p-anisidine) is consumed.

Workup:
o Quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI, saturated
NaHCO3, and brine.

o Dry the organic layer over anhydrous MgSO4.
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e Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o Purify the crude solid by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

» Validation: Confirm the identity and purity of the final product using analytical techniques
such as *H NMR, 3C NMR, and Mass Spectrometry.

Conclusion

2-Methyl-5-(trifluoromethyl)benzoyl chloride is a high-value chemical intermediate readily
available from specialty suppliers for R&D purposes. Its utility is centered on its efficient
acylating capability and the desirable physicochemical properties imparted by the
trifluoromethyl group. For researchers in drug discovery and agrochemical synthesis, this
reagent serves as a critical building block for creating novel, high-performance molecules.
Adherence to stringent safety and handling protocols is mandatory to ensure its safe and
effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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